Cas no 54298-68-9 (3-(5-chloro-1H-indol-3-yl)propan-1-amine)
3-(5-chloro-1H-indol-3-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1H-Indole-3-propanamine
- 3-(5-chloro-1H-indol-3-yl)propan-1-amine
- 54298-68-9
- SY246604
- D70018
- Oprea1_110110
- STL513852
- LHRVIXGXFXJLTO-UHFFFAOYSA-N
- MFCD03004840
- SCHEMBL892989
- AKOS022201550
- BS-17038
- CS-0158398
-
- MDL: MFCD03004840
- Inchi: 1S/C11H13ClN2/c12-9-3-4-11-10(6-9)8(7-14-11)2-1-5-13/h3-4,6-7,14H,1-2,5,13H2
- InChI Key: LHRVIXGXFXJLTO-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=CN2)CCCN
Computed Properties
- Exact Mass: 208.0767261g/mol
- Monoisotopic Mass: 208.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.8Ų
3-(5-chloro-1H-indol-3-yl)propan-1-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H312-H332
- Warning Statement: P280
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C(BD00756126)
3-(5-chloro-1H-indol-3-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ738-1g |
3-(5-chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 97% | 1g |
13646CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ738-250mg |
3-(5-chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 97% | 250mg |
4606CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ738-100mg |
3-(5-chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 97% | 100mg |
1966CNY | 2021-05-07 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY246604-1g |
5-Chloro-1H-indole-3-propanamine |
54298-68-9 | ≥95% | 1g |
¥1053.0 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ738-200mg |
3-(5-chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 97% | 200mg |
2292.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VQ738-50mg |
3-(5-chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 97% | 50mg |
916.0CNY | 2021-07-15 | |
| Chemenu | CM334049-250mg |
3-(5-Chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 95%+ | 250mg |
$161 | 2023-02-02 | |
| Chemenu | CM334049-1g |
3-(5-Chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 95%+ | 1g |
$395 | 2023-02-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C875514-100mg |
3-(5-Chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 97% | 100mg |
1,798.20 | 2021-05-17 | |
| eNovation Chemicals LLC | Y1222704-1g |
3-(5-Chloro-1H-indol-3-yl)propan-1-amine |
54298-68-9 | 95% | 1g |
$500 | 2024-06-03 |
3-(5-chloro-1H-indol-3-yl)propan-1-amine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-(5-chloro-1H-indol-3-yl)propan-1-amine
Properties and Applications of 5-chloro-1H-Indole-3-propanamine (CAS No. 54298-68-9)
5-chloro-1H-Indole-3-propanamine, identified by its Chemical Abstracts Service (CAS) number 54298-68-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative combines the structural features of indole with a chloro substituent and a propylamine side chain, making it a versatile intermediate in the synthesis of biologically active molecules. The unique arrangement of these functional groups imparts distinct chemical properties that have garnered interest from researchers exploring novel therapeutic agents.
The molecular structure of 5-chloro-1H-Indole-3-propanamine consists of a benzene ring fused to a pyrrole ring, with a chlorine atom attached at the 5-position and an amine group linked to a propyl chain at the 3-position. This configuration contributes to its reactivity, allowing it to participate in various chemical transformations such as nucleophilic aromatic substitution, condensation reactions, and coupling processes. These reactions are pivotal in constructing more complex molecules, particularly in the development of drugs targeting neurological and inflammatory disorders.
In recent years, 5-chloro-1H-Indole-3-propanamine has been extensively studied for its potential role in drug discovery. The indole core is a privileged scaffold in medicinal chemistry, renowned for its presence in numerous bioactive compounds, including antimicrobial, antiviral, and anticancer agents. The introduction of a chloro group at the 5-position enhances the electrophilicity of the indole ring, facilitating further functionalization and enabling the synthesis of derivatives with tailored biological activities.
One of the most compelling aspects of 5-chloro-1H-Indole-3-propanamine is its utility as a precursor in the synthesis of indole-based alkaloids and pharmacophores. Researchers have leveraged this compound to develop novel molecules with potential applications in treating neurological diseases such as Alzheimer's and Parkinson's. The propylamine side chain provides a site for further derivatization, allowing chemists to modulate physicochemical properties like solubility and metabolic stability. These modifications are crucial for optimizing drug-like characteristics and improving therapeutic efficacy.
Recent advancements in computational chemistry have further highlighted the significance of 5-chloro-1H-Indole-3-propanamine. Molecular modeling studies have demonstrated that this compound can interact with specific biological targets through hydrogen bonding and hydrophobic interactions. Such insights have guided the design of analogs with enhanced binding affinity and selectivity. For instance, virtual screening campaigns have identified derivatives of 5-chloro-1H-Indole-3-propanamine that exhibit promising activity against enzymes implicated in cancer progression.
The pharmaceutical industry has also explored 5-chloro-1H-Indole-3-propanamine as a building block for small-molecule inhibitors. By integrating this scaffold into drug candidates, researchers aim to develop treatments for inflammatory conditions such as rheumatoid arthritis and Crohn's disease. The amine functionality at the 3-position serves as a hinge point for designing molecules that can disrupt inflammatory signaling pathways. Preclinical studies have shown that certain derivatives exhibit anti-inflammatory effects comparable to existing therapeutics but with improved tolerability.
Another area where 5-chloro-1H-Indole-3-propanamine has made significant contributions is in the development of antimicrobial agents. The indole moiety is known to possess inherent antimicrobial properties, and the presence of a chloro substituent amplifies these effects by enhancing membrane disruption and inhibiting bacterial growth. Researchers are currently investigating how structural modifications of 5-chloro-1H-Indole-3-propanamine can lead to compounds effective against multidrug-resistant pathogens, addressing a critical unmet need in global healthcare.
The synthesis of 5-chloro-1H-Indole-3-propanamine itself is an intriguing aspect from a synthetic chemistry perspective. Traditional methods involve multi-step processes starting from readily available indole derivatives, employing chlorination followed by nucleophilic substitution with propylamine. However, emerging synthetic strategies are aimed at streamlining these steps, reducing waste generation, and improving yields through catalytic approaches or flow chemistry techniques. Such innovations align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.
Future research directions for 5-chloro-1H-Indole-3-propanamine may include exploring its role in photodynamic therapy (PDT). The indole core can be functionalized to absorb light at specific wavelengths, generating reactive oxygen species that selectively target diseased cells. By incorporating PDT capabilities into drug candidates derived from 5-chloro-1H-Indole-3-propanamine, researchers hope to develop combined modality therapies that enhance treatment outcomes while minimizing side effects.
In conclusion,5-chloro -1 H -ind ole - 3 - pro pan am ine (CAS No. 54298 - 68 - 9) represents a valuable asset in modern drug discovery programs. Its unique structural features enable diverse applications across multiple therapeutic areas, from neurology to infectious diseases. As computational tools and synthetic methodologies continue to evolve,the potential applications for this compound are likely to expand,offering new opportunities for developing innovative treatments that address unmet medical needs worldwide.
54298-68-9 (3-(5-chloro-1H-indol-3-yl)propan-1-amine) Related Products
- 3670-19-7(2-(6-Chloro-1H-indol-3-yl)ethanamine)
- 709028-97-7(1H-INDOLE-3-PROPANAMINE, 5-CHLORO-N,N-DIMETHYL-)
- 942-26-7(5-Chlorotryptamine Hydrochloride)
- 1203-99-2(2-(5-Chloro-1H-indol-3-yl)-1-methylethylamine hydrochloride)
- 712-07-2(18031153937@189.cn)
- 712-10-7(6-chloro-a-methyl-1H-Indole-3-ethanamine)
- 3764-94-1(2-(5-Chloro-1H-indol-3-yl)ethanamine)
- 1204-05-3(1H-Indole-3-ethanamine,6-chloro-a-methyl-, hydrochloride (1:1))
- 55747-73-4(1H-Indole-3-ethanamine,5-chloro-, hydrochloride (1:?))
- 63845-45-4(1H-INDOLE, 5-CHLORO-3-[2-(4-PIPERIDINYL)ETHYL]-)